Cas no 21123-87-5 (3H-1,2,4-Triazole-3-thione, 5-amino-2,4-dihydro-4-(4-methoxyphenyl)-)

3H-1,2,4-Triazole-3-thione, 5-amino-2,4-dihydro-4-(4-methoxyphenyl)- structure
21123-87-5 structure
Product Name:3H-1,2,4-Triazole-3-thione, 5-amino-2,4-dihydro-4-(4-methoxyphenyl)-
CAS No:21123-87-5
MF:C9H10N4OS
MW:222.266899585724
CID:1402345
Update Time:2024-08-15

3H-1,2,4-Triazole-3-thione, 5-amino-2,4-dihydro-4-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 3H-1,2,4-Triazole-3-thione, 5-amino-2,4-dihydro-4-(4-methoxyphenyl)-
    • Inchi: 1S/C9H10N4OS/c1-14-7-4-2-6(3-5-7)13-8(10)11-12-9(13)15/h2-5H,1H3,(H2,10,11)(H,12,15)
    • InChI Key: YCWSGWDOHJIMAB-UHFFFAOYSA-N
    • SMILES: N1=C(N)N(C2=CC=C(OC)C=C2)C(=S)N1

Computed Properties

  • Exact Mass: 222.0577

Experimental Properties

  • Density: 1.46±0.1 g/cm3(Predicted)
  • Melting Point: 265 °C
  • Boiling Point: 369.3±44.0 °C(Predicted)
  • PSA: 62.88
  • pka: 8.14±0.20(Predicted)
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